4-Tert-butyl-6-phenyl-2-pyrimidinamine

• IUPAC Name: 4-tert-butyl-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C14H17N3/c1-14(2,3)12-9-11(16-13(15)17-12)10-7-5-4-6-8-10/h4-9H,1-3H3,(H2,15,16,17)
• InChI Key: WRUMWHKCNMJMLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NC(=C1)C2=CC=CC=C2)N
• Molecular Formula: C14H17N3
• DSSTOX Substance ID: DTXSID00407631
• Molecular Weight: 227.30 g/mol
• CAS No.: 313505-80-5

Description

4-Tert-butyl-6-phenyl-2-pyrimidinamine, also known as TBPP, is an organic compound that is used in a variety of scientific research applications. TBPP is an amine containing both a tert-butyl and a phenyl group, and it is a derivative of the pyrimidine ring. This compound has a variety of unique properties that make it an attractive option for a range of research applications.

Scientific Research Applications

Synthesis and Characterization of Polymers

• Development of Poly(pyridine-imides) : These compounds, synthesized using a modified Chichibabin reaction, are notable for their excellent thermal stability and good solubility in polar solvents. They also exhibit fluorescent properties due to the presence of triphenylpyridine units (Lu et al., 2014).

• Creation of Light-Colored and Organosoluble Fluorinated Polyimides : Fluorinated diamine monomers with tert-butyl groups have been developed, showing improved solubility, lower color intensity, and desirable electronic properties (Yang et al., 2006).

• Novel Polyimides with Low Dielectric Constant : Polyimides derived from 1,4-bis(4-aminophenoxy)-2,6-di-tert-butylbenzene exhibit low dielectric constants, high thermal stability, and excellent solubility (Chern & Tsai, 2008).

Electromagnetic and Optical Applications

• Electrochromic Polyimides : Bis(triarylamine)-based polyimides have been developed with ambipolar and multi-electrochromic properties, useful in electrochromic devices (Wang & Hsiao, 2014).

• Magnetic Properties of Polyimide Complexes : The magnetic behavior of certain polyimide complexes, like Co3(RL)2(hfac)6, has been studied, showing a mix of antiferromagnetic and ferromagnetic properties (Field et al., 2006).

Chemical Synthesis and Structural Analysis

• Synthesis of Structurally Diverse Compounds : The synthesis of various compounds using tert-butyl-6-phenyl-2-pyrimidinamine has been explored, leading to the creation of structurally unique molecules with potential applications in chemistry and materials science (Wehmschulte et al., 2001).

• Crystal Structure Analysis : The crystal structure and interactions of compounds synthesized using tert-butyl-6-phenyl-2-pyrimidinamine have been examined, providing insights into molecular stacking and hydrogen bonding (Balu & Gopalan, 2013).